Cas no 1806826-70-9 (6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine)

• Product Name: 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine
• CAS No: 1806826-70-9
• MF: C₆H₄ClF₂NO₂
• MW: 195.551267623901
• CID: 4918125
• Update Time: 2025-05-19

6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine

• Inchi： 1S/C6H4ClF2NO2/c7-3-1-2(5(8)9)4(11)6(12)10-3/h1,5,11H,(H,10,12)
• InChI Key： RAHCXBJITRQFSA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3

Additional information on 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine

6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine: An Emerging Compound in Pharmaceutical Research

6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806826-70-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and features a chloro substituent, a difluoromethyl group, and two hydroxyl groups, which collectively contribute to its distinctive properties and biological activities.

The chemical structure of 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine is characterized by a six-membered pyridine ring with specific functional groups attached at different positions. The presence of the chloro substituent at the 6-position and the difluoromethyl group at the 4-position imparts significant electronic and steric effects, influencing the compound's reactivity and stability. Additionally, the two hydroxyl groups at the 2- and 3-positions enhance the compound's solubility and potential for forming hydrogen bonds, which are crucial for its biological interactions.

Recent studies have explored the potential of 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are common mechanisms underlying neurodegeneration.

In addition to its neuroprotective effects, 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis. These findings suggest that 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Furthermore, it demonstrates good tissue distribution and low toxicity, making it a promising candidate for further development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine. Early-phase trials have shown promising results, with patients exhibiting improved outcomes and minimal adverse effects. These findings underscore the importance of continued research to fully understand the mechanisms of action and optimize the therapeutic use of this compound.

In conclusion, 6-Chloro-4-(difluoromethyl)-2,3-dihydroxypyridine (CAS No. 1806826-70-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical benefits.